Cas no 1354957-51-9 (tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate
• CAS No: 1354957-51-9
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• MDL: MFCD20502163
• CID: 5149893
• Update Time: 2025-06-14

tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(4-ethoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester
• Tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate
• tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate

• MDL： MFCD20502163
• Inchi： 1S/C18H25NO4/c1-5-22-14-8-6-13(7-9-14)15-10-11-19(12-16(15)20)17(21)23-18(2,3)4/h6-9,15H,5,10-12H2,1-4H3
• InChI Key： MWGVFGGSBFILHC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=C(OCC)C=C2)C(=O)C1

Additional information on tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate (CAS No. 1354957-51-9)

tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate (CAS No. 1354957-51-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a tert-butyl carboxylate group and an ethoxyphenyl moiety, makes it a valuable building block for drug discovery and medicinal chemistry applications.

The growing interest in piperidine-based compounds is driven by their versatility in targeting neurological and metabolic disorders. Researchers frequently search for terms like "piperidine derivatives in drug discovery" or "synthesis of 3-oxopiperidine carboxylates," reflecting the demand for innovative synthetic routes. tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate is particularly notable for its potential role in modulating enzyme activity, a topic gaining traction in AI-driven drug design and computational chemistry.

From a synthetic perspective, this compound is often prepared via multistep organic reactions, including condensation and protection-deprotection strategies. Its CAS No. 1354957-51-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications. Recent trends highlight searches for "green synthesis of piperidine derivatives" and "scalable routes for tert-butyl carboxylates," aligning with the industry's shift toward sustainable methodologies.

In addition to its pharmaceutical relevance, tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate is explored in material science for its potential in polymeric applications. The ethoxyphenyl group contributes to enhanced solubility and stability, making it suitable for advanced material formulations. Queries such as "piperidine monomers for polymers" underscore its interdisciplinary appeal.

Quality control and analytical characterization of this compound involve techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The compound's CAS registry number (1354957-51-9) facilitates seamless integration into global supply chains, catering to the needs of academic and industrial researchers alike.

As the demand for high-purity intermediates surges, tert-butyl 4-(4-ethoxyphenyl)-3-oxopiperidine-1-carboxylate remains a focal point in innovation. Its compatibility with parallel synthesis and combinatorial chemistry further solidifies its position in modern organic synthesis. With ongoing advancements in catalysis and process optimization, this compound continues to inspire breakthroughs across multiple scientific domains.